2-Chloro-6-methoxy-3-methylpyridine

• IUPAC Name: 2-chloro-6-methoxy-3-methylpyridine
• InChI: InChI=1S/C7H8ClNO/c1-5-3-4-6(10-2)9-7(5)8/h3-4H,1-2H3
• InChI Key: JXPLDXFZARSBIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(C=C1)OC)Cl
• Molecular Formula: C7H8ClNO
• Molecular Weight: 157.60 g/mol
• CAS No.: 1227593-81-8

Description

2-Chloro-6-methoxy-3-methylpyridine (2CM3MP) is a pyridine-based compound that is widely used in the synthesis of pharmaceuticals, pesticides, and other organic compounds. It is also used as a reagent in organic synthesis and as an intermediate in the production of other compounds. 2CM3MP is a highly versatile compound that has a wide range of applications in the laboratory and in industry.

Scientific Research Applications

Synthesis Processes

Structural Analysis

Studies like those conducted by Jukić et al. (2010) focus on the structural analysis of compounds related to 2-chloro-6-methoxy-3-methylpyridine (Marijana Jukić et al., 2010). These analyses often involve advanced techniques like X-ray crystallography, IR, NMR, and electronic spectroscopy, providing detailed insights into the compound's molecular structure.

Enhancement of Dienophilicity

The compound has been studied for its role in enhancing the dienophilicity of pyridynes, as seen in research by Connon and Hegarty (2004) (S. Connon & A. F. Hegarty, 2004). This research illustrates its potential application in the synthesis of complex organic molecules, showcasing the compound's utility in synthetic organic chemistry.

Chemical Purification

There are also applications in chemical purification, as exemplified by the work of Su Li (2005) in studying methods to purify related compounds (Su Li, 2005). This research highlights the importance of this compound in facilitating the purification of chemical intermediates.

Vibrational and Electronic Spectra Analysis

Arjunan et al. (2011) conducted studies on the vibrational and electronic spectra of compounds related to this compound, providing insights into its optical properties (V. Arjunan et al., 2011). This research is significant for understanding the compound's behavior under different physical conditions.

Mechanism of Action

Target of Action

2-Chloro-6-methoxy-3-methylpyridine (2C6MP) is a strong inhibitor of methane monooxygenase , a key enzyme in the aerobic oxidation of methane (CH4) . This enzyme plays a crucial role in the metabolism of methane, converting it into methanol, a more readily usable form of carbon for organisms .

Mode of Action

It is known to inhibit the activity of methane monooxygenase . This could potentially occur through the compound binding to the active site of the enzyme, preventing it from interacting with its natural substrate, methane .

Biochemical Pathways

The primary biochemical pathway affected by 2C6MP is the methane oxidation pathway . By inhibiting methane monooxygenase, 2C6MP disrupts the conversion of methane to methanol, which can have significant downstream effects on the metabolism of organisms that rely on this process .

Pharmacokinetics

Its bioavailability would depend on factors such as its formulation, the route of administration, and the individual’s physiological characteristics .

Result of Action

The inhibition of methane monooxygenase by 2C6MP can disrupt the metabolism of methane-oxidizing organisms, potentially leading to reduced growth and viability . This could have significant implications in environments where these organisms play a key role in methane cycling .

Action Environment

The action of 2C6MP can be influenced by various environmental factors. For instance, the pH and temperature of the environment can affect the compound’s stability and efficacy . Furthermore, the presence of other substances, such as organic matter or metal ions, could potentially interact with 2C6MP, altering its activity .